Carbonic acid, cadmium salt

• IUPAC Name: cadmium;carbonic acid
• InChI: InChI=1S/CH2O3.Cd/c2-1(3)4;/h(H2,2,3,4)
• InChI Key: KOHRTFCSIQIYAE-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(O)O.[Cd]
• Molecular Formula: CH2CdO3
• Related CAS: 93820-02-1
• Molecular Weight: 174.44 g/mol
• CAS No.: 513-78-0, 93820-02-1

Description

Carbonic acid, cadmium salt, also known as cadmium carbonate, is an inorganic compound with the chemical formula CdCO₃. It is a white, crystalline solid that is sparingly soluble in water. This compound is primarily used in the preparation of other cadmium compounds and has applications in various industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium carbonate can be synthesized by reacting cadmium sulfate or cadmium chloride with sodium carbonate or ammonium carbonate. The reaction typically occurs in an aqueous solution, resulting in the precipitation of cadmium carbonate: [ \text{CdSO}_4 + \text{Na}_2\text{CO}_3 \rightarrow \text{CdCO}_3 + \text{Na}_2\text{SO}_4 ] [ \text{CdCl}_2 + (\text{NH}_4)_2\text{CO}_3 \rightarrow \text{CdCO}_3 + 2\text{NH}_4\text{Cl} ]

Industrial Production Methods: In industrial settings, cadmium carbonate is often produced as a byproduct of zinc refining. The cadmium is separated from zinc ores and then converted to cadmium carbonate through a series of chemical reactions involving cadmium sulfate and sodium carbonate.

Types of Reactions:

Decomposition: Cadmium carbonate decomposes upon heating to form cadmium oxide and carbon dioxide: [ \text{CdCO}_3 \rightarrow \text{CdO} + \text{CO}_2 ]

Reaction with Acids: Cadmium carbonate reacts with acids to form cadmium salts, carbon dioxide, and water: [ \text{CdCO}_3 + 2\text{HCl} \rightarrow \text{CdCl}_2 + \text{CO}_2 + \text{H}_2\text{O} ]

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid, and nitric acid are commonly used to react with cadmium carbonate.

Heat: Decomposition reactions typically require heating to temperatures above 300°C.

Major Products:

Cadmium Oxide: Formed by the thermal decomposition of cadmium carbonate.

Cadmium Salts: Formed by the reaction of cadmium carbonate with various acids.

Scientific Research Applications

Chemistry: Cadmium carbonate is used as a precursor in the synthesis of other cadmium compounds, such as cadmium sulfide and cadmium selenide, which are important in the production of pigments and semiconductors.

Biology and Medicine: Research on cadmium carbonate focuses on its toxicological effects and its role in environmental pollution. Cadmium is a known carcinogen, and studies aim to understand its impact on human health and develop methods for its detection and removal from the environment.

Industry: In the industrial sector, cadmium carbonate is used in the production of cadmium electroplating baths, which provide corrosion resistance to metal surfaces. It is also used in the manufacture of cadmium-based pigments and as a stabilizer in plastics.

Mechanism of Action

Cadmium carbonate exerts its effects primarily through the release of cadmium ions (Cd²⁺) upon dissolution or reaction with acids. These cadmium ions can interact with various biological molecules, disrupting cellular processes and causing oxidative stress. Cadmium ions can also replace essential metal ions in enzymes, leading to enzyme inhibition and cellular dysfunction.

Comparison with Similar Compounds

Calcium Carbonate (CaCO₃): Widely used as a dietary supplement and antacid.

Zinc Carbonate (ZnCO₃): Used in the production of zinc oxide and as a skin protectant.

Magnesium Carbonate (MgCO₃): Commonly used as a drying agent and in antacids.

Uniqueness: Cadmium carbonate is unique due to its toxicity and specific applications in the synthesis of cadmium compounds and electroplating. Unlike calcium and magnesium carbonates, which are generally considered safe for human consumption, cadmium carbonate poses significant health risks and requires careful handling and disposal.